Cas no 86971-28-0 (Benzoxazole, 2-[(3-pyridinylmethyl)thio]-)

• Product Name: Benzoxazole, 2-[(3-pyridinylmethyl)thio]-
• CAS No: 86971-28-0
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 659952
• PubChem ID: 1451548
• Update Time: 2025-04-19

Benzoxazole, 2-[(3-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[(3-pyridinylmethyl)thio]-
• 2-(pyridin-3-ylmethylsulfanyl)-1,3-benzoxazole
• AKOS008572863
• DTXSID80362951
• 2-(3-pyridylmethylsulfanyl)-1,3-benzoxazole
• CHEMBL150724
• 86971-28-0

• Inchi： 1S/C13H10N2OS/c1-2-6-12-11(5-1)15-13(16-12)17-9-10-4-3-7-14-8-10/h1-8H,9H2
• InChI Key： GMMGYYIWQAFHJT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų